Cas no 192817-79-1 (2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester)

• Product Name: 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester
• CAS No: 192817-79-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD06204497
• CID: 137239
• PubChem ID: 7148401
• Update Time: 2025-11-02

2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(4-morpholinyl)-, ethyl ester
• 2-MORPHOLIN-4-YL-BENZOIC ACID ETHYL ESTER
• ethyl 2-morpholin-4-ylbenzoate
• ethyl 2-morpholinobenzoate
• RARECHEM AL BI 0462
• AS-66638
• FT-0733955
• UIVDSGDHUXOYDW-UHFFFAOYSA-N
• MFCD06204497
• AM803440
• ethyl2-morpholinobenzoate
• CS-0035542
• Benzoic acid, 2-(4-morpholinyl)-, ethyl ester
• Benzoic acid,2-(4-morpholinyl)-,ethyl ester
• W-206420
• 192817-79-1
• DTXSID00428083
• AKOS015911169
• SCHEMBL6609202
• ethyl 2-(morpholin-4-yl)benzoate
• Ethyl 2-morpholin-4-ylbenzoate 97%
• DB-010772
• M60065
• 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester

• MDL： MFCD06204497
• Inchi： 1S/C13H17NO3/c1-2-17-13(15)11-5-3-4-6-12(11)14-7-9-16-10-8-14/h3-6H,2,7-10H2,1H3
• InChI Key： UIVDSGDHUXOYDW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=CC=2C(=O)OCC)CC1

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 1.76490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester

Comprehensive Guide to 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester (CAS No. 192817-79-1): Properties, Applications, and Market Insights

2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester (CAS No. 192817-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a morpholine ring and an ethyl benzoate group, is widely utilized in drug synthesis and material science. Its unique molecular structure makes it a valuable intermediate for developing bioactive molecules, particularly in the fields of medicinal chemistry and drug discovery.

The chemical formula of 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester is C₁₃H₁₇NO₃, with a molecular weight of 235.28 g/mol. The compound exhibits notable solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. Researchers often highlight its stability under standard laboratory conditions, making it a reliable reagent for multi-step synthetic processes. Recent studies have explored its potential as a building block for kinase inhibitors, a hot topic in cancer research.

One of the most prominent applications of 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester is in the synthesis of small-molecule drugs targeting protein kinases. With the growing demand for targeted cancer therapies, this compound has become increasingly relevant in pharmaceutical R&D. Its morpholine moiety contributes to improved pharmacokinetic properties in drug candidates, addressing common challenges like bioavailability and metabolic stability. Industry reports suggest a rising trend in the use of such intermediates for personalized medicine development.

From a market perspective, the global demand for 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester has shown steady growth, particularly in regions with strong pharmaceutical manufacturing bases like North America, Europe, and Asia-Pacific. The compound's role in developing COVID-19 related therapeutics during the pandemic further boosted its visibility in the chemical marketplace. Current price trends indicate moderate fluctuations due to supply chain adjustments in the post-pandemic era.

Quality control is paramount when working with 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester. Reputable suppliers typically provide analytical data including HPLC purity (>98%), NMR spectra, and mass spectrometry results. Researchers frequently search for information on storage conditions for morpholine derivatives, with recommendations suggesting storage at 2-8°C in airtight containers protected from light and moisture to maintain long-term stability.

Emerging applications of 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester include its use in materials science, particularly in the development of functional polymers and advanced coatings. The compound's ability to modify surface properties has attracted interest from industries ranging from biomedical devices to specialty chemicals. Recent patent filings demonstrate innovative uses in creating smart materials with responsive characteristics.

Synthetic methodologies for 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester continue to evolve, with green chemistry approaches gaining traction. Modern techniques focus on catalyst optimization and solvent reduction to improve the sustainability profile of its production. These developments align with the pharmaceutical industry's growing emphasis on green synthesis and process intensification.

For researchers considering 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester for their projects, it's crucial to consult recent literature on its reactivity patterns. The compound participates in various transformations, including amide coupling reactions, reductive aminations, and ring-opening reactions. Its versatility makes it particularly valuable in combinatorial chemistry and high-throughput screening applications.

Regulatory aspects of 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester remain favorable for research use, with no significant restrictions reported in major markets. However, users should always verify local regulations, especially concerning laboratory safety protocols and waste disposal requirements for morpholine-containing compounds. Proper handling with appropriate personal protective equipment (PPE) is recommended.

The future outlook for 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester appears promising, with potential expansions into new therapeutic areas and material applications. As the scientific community continues to explore structure-activity relationships in drug design, the demand for such specialized intermediates is expected to grow. Ongoing research into its biological activity profile may uncover additional valuable properties for pharmaceutical development.

For those sourcing 2-Morpholin-4-Yl-Benzoic Acid Ethyl Ester, it's advisable to work with certified suppliers who can provide comprehensive technical documentation and batch-specific certificates of analysis. The compound's purity is particularly critical for medicinal chemistry applications, where even minor impurities can affect biological screening results. Current market intelligence suggests stable availability with lead times typically ranging from 2-4 weeks for custom quantities.